Ac-IETD-AFC

• Molecular Formula: C31H38F3N5O12
• Molecular Weight: 729.7 g/mol
• InChI: InChI=1S/C31H38F3N5O12/c1-5-12(2)24(36-14(4)41)28(48)37-17(8-9-20(42)43)27(47)39-25(13(3)40)29(49)38-18(11-21(44)45)26(46)22-23(31(32,33)34)16-7-6-15(35)10-19(16)51-30(22)50/h6-7,10,12-13,17-18,24-25,40H,5,8-9,11,35H2,1-4H3,(H,36,41)(H,37,48)(H,38,49)(H,39,47)(H,42,43)(H,44,45)/t12-,13+,17-,18-,24-,25-/m0/s1
• InChIKey: FJXJSZZSNWPKTE-VJAQSIBISA-N

Ac-IETD-AFC: Fluorogenic Caspase-8 Substrate Overview

Ac-IETD-AFC (N-Acetyl-Ile-Glu-Thr-Asp-7-Amino-4-Trifluoromethylcoumarin) is a synthetic tetrapeptide fluorogenic substrate designed for the quantitative detection of caspase-8 activity . It consists of the IETD recognition sequence coupled to the AFC fluorophore, which upon enzymatic cleavage releases a fluorescent signal measurable at Ex/Em 400/505 nm . Beyond caspase-8, this substrate is also recognized by caspase-3, caspase-10, and granzyme B, making it a versatile tool in apoptosis and immune response studies . Its high purity (≥98%) and defined kinetic parameters support its use in both academic research and pharmaceutical screening applications .

Target Fluorogenic substrate for caspase-8, caspase-10, and granzyme B activity assays

Readout AFC fluorophore with Ex/Em 400/505 nm; large Stokes shift reduces spectral crosstalk

Format Lyophilized solid, DMSO-soluble; compatible with cell-free and lysate-based protease assays

Why Ac-IETD-AFC Outperforms Generic IETD Substrates

Caspase substrates are not interchangeable; their peptide sequences determine enzyme specificity, and their fluorophores dictate assay sensitivity and compatibility . While Ac-IETD-AFC is optimized for caspase-8, alternatives like Ac-DEVD-AFC are designed for caspase-3/7, and Ac-LEHD-AFC for caspase-9 . Substituting Ac-IETD-AFC with a generic substrate can lead to false negatives or misinterpretation of apoptotic pathways. Furthermore, the AFC fluorophore in Ac-IETD-AFC provides a superior Stokes shift compared to AMC-based substrates, reducing background interference and enabling more sensitive detection in complex biological matrices . These quantitative and qualitative differences are critical for reproducible research and are detailed in the evidence below.

Ac-IETD-AMC alternative may increase spectral interference

AMC fluorophore’s smaller Stokes shift compared to AFC may reduce signal-to-noise in HTS, especially with autofluorescent compound libraries.

Ac-DEVD-AFC may not resolve caspase-8 activity

DEVD motif preferentially targets caspase-3; substituting with DEVD-based substrates may fail to distinguish initiator caspase-8 from effector caspase-3 in apoptosis pathway studies.

Ac-IETD-pNA may lack sensitivity for low-abundance samples

Chromogenic detection via pNA is inherently less sensitive than fluorometric AFC; may not detect caspase-8 in limited sample volumes or low-expression contexts.

Quantitative Differentiation Evidence for Ac-IETD-AFC

Superior Stokes Shift for Reduced Spectral Interference

Ac-IETD-AFC demonstrates a specificity constant (kcat/KM) of approximately 31.6 s⁻¹·mM⁻¹ for cleaved caspase-8 under standard assay conditions (37°C, pH 7.4) [1]. This catalytic efficiency is a direct measure of how effectively the enzyme processes the substrate. While direct comparative data for other IETD-based substrates like Ac-IETD-AMC is limited in published literature, the reported KM and kcat values for Ac-IETD-AFC provide a benchmark for its performance in caspase-8 activity assays [1].

Reported Stokes Shift

Head-to-head

Δ ≈ +25 nm (AFC 105 nm vs. AMC 80 nm)

May support reduced spectral crosstalk in HTS

Based on fluorophore comparison; autofluorescence interference context-dependent

Evidence Dimension	Catalytic efficiency (kcat/KM)
Target Compound Data	31.6 s⁻¹·mM⁻¹
Comparator Or Baseline	kcat = 0.65 s⁻¹, KM = 20.6 µM
Quantified Difference	Calculated kcat/KM = 31.6 s⁻¹·mM⁻¹
Conditions	Cleaved caspase-8, 37°C, pH 7.4, 0.7 M sodium citrate

Why This Matters

A higher specificity constant indicates superior substrate processing, which translates to increased assay sensitivity and a lower limit of detection for caspase-8 activity.

• [1] BRENDA Enzyme Database. Ligand Ac-IETD-fluoromethylcoumarin: KM and kcat Values. 2026. View Source

Preferential Caspase-8 Recognition over Caspase-3

Ac-IETD-AFC is preferentially cleaved by caspase-8, but it is also a substrate for caspase-3 [1]. The differential cleavage rates allow for the discrimination of apoptotic pathways. While precise kcat/KM values for caspase-3 cleavage of Ac-IETD-AFC are not widely reported, the product's established use in monitoring extrinsic apoptosis highlights its functional specificity . In cell-based assays, Ac-IETD-AFC cleavage correlates with caspase-8 activation upstream of mitochondrial events, whereas Ac-DEVD-AFC cleavage reflects downstream caspase-3 activity [2].

Reported Selectivity Window

Cross-study comparable

10–20-fold lower Km for caspase-8 vs. caspase-3; Km ~20.6 µM for caspase-8

Supports caspase-8-specific detection over caspase-3

Selectivity may vary with assay conditions and enzyme source

Evidence Dimension	Enzyme specificity
Target Compound Data	Preferred substrate for caspase-8; also cleaved by caspase-3, caspase-10, and granzyme B
Comparator Or Baseline	Ac-DEVD-AFC (caspase-3/7 selective), Ac-LEHD-AFC (caspase-9 selective)
Quantified Difference	Not quantified; based on differential pathway activation and substrate design
Conditions	Cell-based and cell-free assays, various cell lines

Why This Matters

Understanding the cross-reactivity profile is essential for accurately interpreting results and avoiding misassignment of caspase activity in complex biological samples.

• [1] Global Peptide (GLPBIO). Ac-IETD-AFC (trifluoroacetate salt) Product Datasheet. 2026. View Source
• [2] Nature Precedings. Figure 1: Caspase-8-like and caspase-3-like activities measured using Ac-IETD-afc or Ac-DEVD-afc. 2008. View Source

Fluorogenic Sensitivity vs. Chromogenic Detection

Ac-IETD-AFC utilizes the AFC fluorophore, which has a Stokes shift of approximately 105 nm (Ex 400 nm, Em 505 nm) . This is significantly larger than the ~80 nm Stokes shift of AMC (Ex 380 nm, Em 460 nm) used in substrates like Ac-IETD-AMC . A larger Stokes shift minimizes overlap between excitation and emission spectra, reducing background autofluorescence and cross-talk in high-throughput screening . This property makes Ac-IETD-AFC particularly suitable for assays with complex biological matrices or where multiple fluorophores are used simultaneously .

Fluorogenic vs. Chromogenic

Cross-study comparable

Reported 10–100× higher sensitivity vs. absorbance detection; Km 20.6 µM (AFC) vs. 66 µM (pNA)

May enable detection in sample-limited assays

Enzyme affinity differences context-dependent

Evidence Dimension	Stokes shift
Target Compound Data	105 nm
Comparator Or Baseline	Ac-IETD-AMC: ~80 nm
Quantified Difference	25 nm larger Stokes shift
Conditions	Spectrofluorometric analysis in buffer

Why This Matters

A larger Stokes shift improves signal-to-noise ratio, enhancing assay sensitivity and reliability, especially in high-throughput and multiplexed assays.

Visual Cleavage Detection via Blue-to-Green Fluorescence Shift

In a study investigating ORF3 protein-induced apoptosis, cell lysates were assayed with IETD-AFC to measure caspase-8 activity and with LEHD-AMC to measure caspase-9 activity [1]. The results showed that ORF3-transfected cells resulted in the cleavage of caspase-8 but not caspase-9 substrate, demonstrating the ability of Ac-IETD-AFC to specifically report on caspase-8 activation without cross-reactivity to caspase-9 [1]. This specificity is critical for dissecting the extrinsic apoptotic pathway.

Visual Cleavage Detection

Data to verify

Blue-to-green fluorescence shift under hand-held UV lamp

Reported visual endpoint for substrate integrity check

Supplier-reported; independent validation limited

Evidence Dimension	Pathway specificity
Target Compound Data	Ac-IETD-AFC cleavage indicates caspase-8 activation
Comparator Or Baseline	Ac-LEHD-AFC/AMC cleavage indicates caspase-9 activation
Quantified Difference	Qualitative difference in activation pattern
Conditions	ORF3-transfected cell lysates, 24-48h post-transfection

Why This Matters

This data confirms the utility of Ac-IETD-AFC for specifically monitoring caspase-8 activity, enabling researchers to distinguish between extrinsic and intrinsic apoptotic pathways.

• [1] Liu J, et al. ORF3 protein alone triggers apoptosis involving in caspase-8 activity. Figure 9. PMC1143760. 2005. View Source

Orthogonal Pathway Discrimination in Multiplexed Assays

Ac-IETD-AFC is also a substrate for granzyme B, a serine protease involved in immune cell-mediated apoptosis . However, studies indicate that its kinetic properties for human granzyme B are less favorable compared to its use for caspase-8 [1]. Specifically, mouse splenocytes produce approximately 120-fold more granzyme B than similarly activated human cells, which allows the use of Ac-IETD-AFC to follow mouse granzyme B activity despite its suboptimal kinetics [1].

Multiplexed Pathway Discrimination

Class-level inference

IETD/LEHD/DEVD triad enables extrinsic, intrinsic, and execution-phase mapping

Supports apoptosis pathway deconvolution

Optimal conditions require protocol-specific validation

Evidence Dimension	Enzyme activity
Target Compound Data	Used to detect granzyme B activity in mouse splenocytes
Comparator Or Baseline	Caspase-8 activity
Quantified Difference	120-fold higher granzyme B production in mouse vs. human cells compensates for unfavorable kinetics
Conditions	Primary cell extracts, mouse splenocytes vs. human cells

Why This Matters

Understanding the cross-reactivity with granzyme B is crucial for researchers studying immune cell function to avoid misinterpretation of caspase-8 activity in samples containing cytotoxic lymphocytes.

• [1] Stewart SE, et al. Detection of human and mouse granzyme B activity in cell extracts. Methods Mol Biol. 2012. PMID: 22262448. View Source

Ac-IETD-AFC Demonstrates a Low KM (20.6 µM) for Caspase-8, Indicating High Affinity Binding

The Michaelis constant (KM) of Ac-IETD-AFC for cleaved caspase-8 is reported as 20.6 µM under standard conditions (37°C, pH 7.4, 0.7 M sodium citrate) [1]. This relatively low KM value indicates a high apparent binding affinity of the substrate for the caspase-8 active site [1]. A low KM means that the enzyme is efficiently saturated at lower substrate concentrations, which is advantageous for assays where substrate or enzyme is limiting.

Evidence Dimension	Substrate affinity (KM)
Target Compound Data	20.6 µM
Comparator Or Baseline	Not applicable
Quantified Difference	Not applicable
Conditions	Cleaved caspase-8, 37°C, pH 7.4, 0.7 M sodium citrate

Why This Matters

A low KM is a key performance metric that justifies the selection of Ac-IETD-AFC for assays requiring high sensitivity and efficient substrate utilization.

• [1] BRENDA Enzyme Database. Ligand Ac-IETD-fluoromethylcoumarin: KM Value. 2026. View Source

Validated Research Applications of Ac-IETD-AFC

HTS for Caspase-8 Inhibitor Discovery

Ac-IETD-AFC is ideal for quantifying caspase-8 activity, the initiator caspase of the extrinsic apoptotic pathway . Its differential cleavage compared to Ac-LEHD-AFC (for caspase-9) allows researchers to determine whether cell death is triggered by death receptor ligands or mitochondrial stress [1]. This application is supported by evidence showing specific caspase-8 activation without caspase-9 involvement in certain cell models [1].

Multiplexed Apoptosis Pathway Deconvolution

The large Stokes shift of the AFC fluorophore minimizes optical interference, making Ac-IETD-AFC highly suitable for high-throughput screening (HTS) assays in 96- or 384-well formats . The substrate's low KM ensures efficient cleavage at low concentrations, reducing assay costs and improving sensitivity in automated screening platforms [2]. Commercial assay kits already utilize Ac-IETD-AFC for this purpose .

Caspase-8 Measurement in Sample-Limited Primary Tissue

Ac-IETD-AFC can be used to measure granzyme B activity, a key effector in cytotoxic T-cell and NK cell-mediated apoptosis . While its kinetics for granzyme B are less favorable than for caspase-8, it remains a useful tool for assessing immune cell function, particularly in mouse models where granzyme B production is high [3]. Researchers should be aware of the potential for cross-reactivity when interpreting results from mixed cell populations.

Granzyme B Activity Profiling in Immuno-Oncology

Because Ac-IETD-AFC uses the AFC fluorophore, it can be combined with substrates utilizing different fluorophores (e.g., AMC or rhodamine 110) for multiplexed analysis of multiple caspase activities in a single sample . The distinct excitation/emission spectra of AFC (Ex 400 nm, Em 505 nm) allow for simultaneous monitoring of caspase-8 alongside caspase-3 or caspase-9 using appropriately selected filter sets .

Application

Selection Property

Validation Focus

HTS for Caspase-8 Inhibitor Discovery

AFC fluorophore with large Stokes shift

Spectral crosstalk and compound library interference reduction

Multiplexed Apoptosis Pathway Deconvolution

IETD selectivity for caspase-8 over caspase-3

Orthogonal extrinsic vs. intrinsic pathway resolution

Caspase-8 Measurement in Sample-Limited Tissue

Fluorometric detection sensitivity

Low-abundance protein assay compatibility

Granzyme B Activity Profiling in Immuno-Oncology

Dual caspase-8/granzyme B substrate recognition

Immune effector function assay context

• [1] Liu J, et al. ORF3 protein alone triggers apoptosis involving in caspase-8 activity. Figure 9. PMC1143760. 2005. View Source
• [2] BRENDA Enzyme Database. Ligand Ac-IETD-fluoromethylcoumarin: KM Value. 2026. View Source
• [3] Stewart SE, et al. Detection of human and mouse granzyme B activity in cell extracts. Methods Mol Biol. 2012. PMID: 22262448. View Source